3,3-Dibutylpiperazine-2,5-dione
Description
3,3-Dibutylpiperazine-2,5-dione is a diketopiperazine (DKP) derivative characterized by two butyl groups at the 3-position of the piperazine ring. DKPs are cyclic dipeptides with diverse applications in medicinal chemistry due to their conformational rigidity, metabolic stability, and ability to engage in hydrogen bonding .
Properties
CAS No. |
143411-89-6 |
|---|---|
Molecular Formula |
C12H22N2O2 |
Molecular Weight |
226.32 g/mol |
IUPAC Name |
3,3-dibutylpiperazine-2,5-dione |
InChI |
InChI=1S/C12H22N2O2/c1-3-5-7-12(8-6-4-2)11(16)13-9-10(15)14-12/h3-9H2,1-2H3,(H,13,16)(H,14,15) |
InChI Key |
BNLRJFVANXPTSQ-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC1(C(=O)NCC(=O)N1)CCCC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,3-Dibutylpiperazine-2,5-dione can be achieved through several methodsThe reaction typically requires a catalyst and is carried out under controlled temperature and pressure conditions .
Industrial Production Methods
In an industrial setting, the production of 3,3-Dibutylpiperazine-2,5-dione may involve large-scale batch reactors where the reaction conditions are optimized for yield and purity. The use of continuous flow reactors can also be considered to enhance efficiency and scalability .
Chemical Reactions Analysis
Types of Reactions
3,3-Dibutylpiperazine-2,5-dione can undergo various chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.
Reduction: Common reducing agents like lithium aluminum hydride can be used to reduce the compound.
Substitution: Nucleophilic substitution reactions can occur, where the butyl groups can be replaced by other functional groups
Common Reagents and Conditions
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Alkyl halides, nucleophiles like amines or thiols.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield diketopiperazine derivatives, while substitution reactions can produce a variety of functionalized piperazine-2,5-diones .
Scientific Research Applications
3,3-Dibutylpiperazine-2,5-dione has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.
Medicine: Explored for its potential use in drug delivery systems and as a therapeutic agent.
Industry: Utilized in the production of polymers and other materials with specific properties.
Mechanism of Action
The mechanism of action of 3,3-Dibutylpiperazine-2,5-dione involves its interaction with specific molecular targets and pathways. For instance, in cancer research, it has been shown to induce apoptosis in cancer cells by activating caspase pathways and inhibiting anti-apoptotic proteins like BCL2 . The compound’s ability to form stable complexes with metal ions also contributes to its biological activity .
Comparison with Similar Compounds
Comparative Analysis with Structural Analogs
Substituent Effects on Physicochemical Properties
The substituents on the piperazine ring significantly influence molecular weight, lipophilicity (logP), solubility, and melting points. Key comparisons are summarized below:
Table 1: Physicochemical Properties of Selected Piperazine-2,5-dione Derivatives
*Calculated based on molecular formula (C₁₆H₂₈N₂O₂).
Key Observations:
- Molecular Weight and Lipophilicity : The 3,3-dibutyl derivative has a higher molecular weight (~240.34 g/mol) compared to smaller analogs like 3,6-dimethyl (142.16 g/mol) or 3-isopropyl-6-methyl (156.18 g/mol). The two butyl groups substantially increase logP, suggesting enhanced membrane permeability but reduced aqueous solubility.
- Aromatic vs. Aliphatic Substituents : Aromatic derivatives (e.g., 3l and 3m) exhibit higher melting points (138–183°C) due to π-π stacking and hydrogen bonding, whereas aliphatic analogs (e.g., 3,6-dimethyl) lack such data but likely have lower melting points.
- Synthetic Yields : Benzyl-substituted derivatives (3l, 3m) show high yields (81–83%) and purity (98–100%), reflecting optimized synthetic protocols.
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